Cas no 2411274-64-9 (1-{3-[(2-Chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide)

• Product Name: 1-{3-[(2-Chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide
• CAS No: 2411274-64-9
• MF: C₁₅H₂₁ClN₄O₂
• MW: 324.805842161179
• CID: 6019798
• PubChem ID: 154799489
• Update Time: 2025-05-22

1-{3-[(2-Chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1562137291
• 1-{3-[(2-chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide
• 2411274-64-9
• EN300-7559415
• 1-{3-[(2-Chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide

• Inchi： 1S/C15H21ClN4O2/c1-10(16)15(22)19-8-11-4-2-6-18-14(11)20-7-3-5-12(9-20)13(17)21/h2,4,6,10,12H,3,5,7-9H2,1H3,(H2,17,21)(H,19,22)
• InChI Key： KESUSXHZULJFGN-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1=CC=CN=C1N1CCCC(C(N)=O)C1)=O

Computed Properties

• Exact Mass: 324.1353036g/mol
• Monoisotopic Mass: 324.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-{3-[(2-Chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide

Compound CAS No 2411274-64-9: 1-{3-[(2-Chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide

Compound CAS No 2411274-64-9, also known as 1-{3-[(2-Chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of this compound consists of a piperidine ring fused with a pyridine moiety, further substituted with a chloroalkylamino group. The presence of the piperidine ring contributes to its versatility, as such structures are commonly found in bioactive compounds. The pyridine ring, on the other hand, adds aromatic stability and potential for further functionalization. The chloroalkylamino group introduces additional complexity, enhancing the compound's reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the role of similar structures in modulating enzyme activity and receptor binding. The chloroalkylamino group, in particular, has been shown to enhance bioavailability and pharmacokinetic properties, making this compound a valuable candidate for drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the pyridine derivative, followed by the introduction of the chloroalkylamino group via nucleophilic substitution. The final step involves coupling this intermediate with the piperidine carboxamide to form the complete structure.

From an applications perspective, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an inhibitor of certain enzymes involved in disease pathways. Additionally, its structural versatility makes it a candidate for use in polymer chemistry, where it could serve as a building block for advanced materials.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed favorable binding affinities to key proteins, suggesting its potential as a lead compound in drug discovery efforts.

In conclusion, CAS No 2411274-64-9, or 1-{3-[(2-Chloropropanamido)methyl]pyridin-2-yl}piperidine-3-carboxamide, represents a significant advancement in organic synthesis and drug design. Its unique structure and promising biological properties make it a valuable asset for researchers across various disciplines.